Cas no 325474-30-4 (2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine)

2-(2H-1,3-Benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine is a structurally complex heterocyclic compound featuring a benzothiazepine core fused with benzodioxole and furan moieties. This scaffold is of significant interest in medicinal chemistry due to its potential as a pharmacophore for modulating biological activity, particularly in cardiovascular and neurological applications. The presence of the benzodioxole and furan groups enhances its binding affinity to specific receptors, while the benzothiazepine framework contributes to metabolic stability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound's unique structure offers opportunities for exploring structure-activity relationships in the development of novel therapeutic agents.
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine structure
325474-30-4 structure
Product Name:2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
CAS No:325474-30-4
MF:C20H15NO3S
MW:349.403003931046
CID:6500369
PubChem ID:4085271
Update Time:2025-05-30

2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

    • 2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
    • 325474-30-4
    • HMS650M18
    • WAY-633386
    • Z56810438
    • CHEMBL4064024
    • 2-(benzo[d][1,3]dioxol-5-yl)-4-(furan-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine
    • AKOS000809107
    • BDBM50243031
    • 2-(1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
    • F0472-0179
    • AKOS016290755
    • ChemDiv1_022458
    • Inchi: 1S/C20H15NO3S/c1-2-6-19-14(4-1)21-15(16-5-3-9-22-16)11-20(25-19)13-7-8-17-18(10-13)24-12-23-17/h1-10,20H,11-12H2
    • InChI Key: NZWQVOFFEZGWCA-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C(C2=CC=CO2)CC1C1=CC=C2C(=C1)OCO2

Computed Properties

  • Exact Mass: 349.07726451g/mol
  • Monoisotopic Mass: 349.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 69.3Ų

2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0472-0179-2μmol
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
325474-30-4 90%+
2μmol
$57.0 2023-07-28
Life Chemicals
F0472-0179-5μmol
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
325474-30-4 90%+
5μmol
$63.0 2023-07-28
Life Chemicals
F0472-0179-10μmol
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
325474-30-4 90%+
10μmol
$69.0 2023-07-28
Life Chemicals
F0472-0179-20μmol
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
325474-30-4 90%+
20μmol
$79.0 2023-07-28
Life Chemicals
F0472-0179-1mg
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
325474-30-4 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F0472-0179-2mg
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
325474-30-4 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F0472-0179-3mg
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
325474-30-4 90%+
3mg
$63.0 2023-07-28
Life Chemicals
F0472-0179-4mg
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
325474-30-4 90%+
4mg
$66.0 2023-07-28
Life Chemicals
F0472-0179-5mg
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
325474-30-4 90%+
5mg
$69.0 2023-07-28
Life Chemicals
F0472-0179-10mg
2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine
325474-30-4 90%+
10mg
$79.0 2023-07-28

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine

Compound CAS No 325474-30-4: A Comprehensive Overview

The compound with CAS No 325474-30-4, also known as 2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzodioxol moiety and a furan substituent, both of which contribute to its intriguing electronic and chemical properties.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and drug delivery systems. The benzothiazepine core of the molecule is known for its ability to form stable coordination complexes with metal ions, making it a promising candidate for use in catalysis and sensor technologies. Additionally, the presence of the furan group enhances the compound's reactivity towards nucleophilic attacks, which is a valuable trait in organic synthesis.

One of the most exciting developments involving this compound is its role in the synthesis of novel heterocyclic compounds. Researchers have demonstrated that 2-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-yl)-2,3-dihydro-1,5-benzothiazepine can serve as a versatile building block for constructing complex molecular architectures. This has opened up new avenues for exploring its potential in pharmaceuticals and agrochemicals.

From a structural standpoint, the compound's benzodioxol group provides aromatic stability and electron-donating properties, while the furan substituent introduces conjugation and enhances the molecule's ability to participate in π-interactions. These features make it an ideal candidate for studying supramolecular chemistry and self-assembling systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The exact methodology varies depending on the desired regiochemistry and stereochemistry of the product. However, recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to this compound.

Looking ahead, the potential applications of CAS No 325474-30-4 are vast and varied. Its unique combination of structural features makes it a valuable tool for researchers across multiple disciplines. As new studies continue to emerge, this compound is likely to play an increasingly important role in both academic research and industrial applications.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd